Cas no 133891-59-5 ((1-benzhydryl-3-methyl-azetidin-3-yl)methanamine)

• Product Name: (1-benzhydryl-3-methyl-azetidin-3-yl)methanamine
• CAS No: 133891-59-5
• MF: C₁₈H₂₂N₂
• MW: 266.380684375763
• CID: 1029073
• PubChem ID: 10107001
• Update Time: 2025-04-20

(1-benzhydryl-3-methyl-azetidin-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (1-Benzhydryl-3-methylazetidin-3-yl)methanamine
• (1-Benzhydryl-3-methylazetidin-3-yl)methamine
• 3-AZETIDINEMETHANAMINE, 1-(DIPHENYLMETHYL)-3-METHYL-
• 3-(aminoethyl)-1-(diphenylmethyl)-3-methylazetidine
• 3-aminomethyl-1-diphenylmethyl-3-methylazetidine
• AG-D-69105
• AK136841
• C-(1-benzhydryl-3-methyl-azetidin-3-yl)-methylamine
• CTK4B8850
• KB-00229
• SureCN3153086
• (1-benzhydryl-3-methyl-azetidin-3-yl)methanamine
• 133891-59-5
• 1-(DIPHENYLMETHYL)-3-METHYL-3-AZETIDINEMETHANAMINE
• CS-0444841
• SCHEMBL3153086
• KTWVMLPQUBNZIM-UHFFFAOYSA-N
• 1-[1-(Diphenylmethyl)-3-methylazetidin-3-yl]methanamine
• 3-aminomethyl-1-benzhydryl-3-methylazetidine
• AKOS017343165
• MFCD09264392
• DB-013531
• 1-Benzhydryl-3-methyl-3-azetidinemethanamine
• SB51013
• DTXSID20435754

• MDL： MFCD09264392
• Inchi： 1S/C18H22N2/c1-18(12-19)13-20(14-18)17(15-8-4-2-5-9-15)16-10-6-3-7-11-16/h2-11,17H,12-14,19H2,1H3
• InChI Key： KTWVMLPQUBNZIM-UHFFFAOYSA-N
• SMILES： N1(C(C2C=CC=CC=2)C2C=CC=CC=2)CC(C)(CN)C1

Computed Properties

• Exact Mass: 266.178298710g/mol
• Monoisotopic Mass: 266.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 29.3Ų